Cas no 347396-82-1 (Ranibizumab)

• Product Name: Ranibizumab
• CAS No: 347396-82-1
• CID: 2711110
• Update Time: 2025-09-23

Ranibizumab Chemical and Physical Properties

Names and Identifiers

• Ranibizumab
• Lucentis

Additional information on Ranibizumab

Ranibizumab: A Pioneering Anti-VEGF Therapeutic Agent in Ophthalmology

Ranibizumab, a recombinant humanized monoclonal antibody, has emerged as a cornerstone in the treatment of age-related macular degeneration (AMD) and other neovascular eye diseases. With its CAS No. 347396-82-1 designation, this compound represents a significant advancement in ophthalmic therapeutics, leveraging its ability to inhibit vascular endothelial growth factor (VEGF) activity. Recent advancements in clinical trials and pharmacological research have further solidified its role in managing retinal vascular disorders. This article explores the molecular mechanisms, therapeutic applications, and latest developments in the development of Ranibizumab for ocular diseases.

Ranibizumab is derived from the anti-VEGF antibody family, specifically targeting the VEGF-A isoform, which plays a critical role in angiogenesis and vascular permeability. The monoclonal antibody is engineered to bind to the VEGF-A protein with high affinity, thereby preventing its interaction with receptors such as VEGFR-1 and VEGFR-2. This mechanism of action is pivotal in reducing abnormal blood vessel growth in conditions like AMD and diabetic macular edema (DME). The pharmacokinetic profile of Ranibizumab ensures sustained therapeutic effects, with a half-life of approximately 18–24 days, allowing for less frequent dosing regimens.

Recent clinical trials have demonstrated the efficacy of Ranibizumab in improving visual acuity and preserving retinal function. For instance, the ANCHOR and MARINA trials, published in 2005 and 2006, provided foundational evidence for its use in neovascular AMD. Subsequent studies, such as the RESTORE trial, further validated its effectiveness in treating macular edema secondary to retinal vein occlusion (RVO). More recently, the CREATE-1 and CREATE-2 trials have expanded its application to diabetic retinopathy, highlighting its potential in managing systemic vascular complications.

The development of Ranibizumab has been accompanied by significant advancements in biopharmaceutical engineering. The monoclonal antibody is produced using recombinant DNA technology, ensuring a high degree of purity and consistency. The drug formulation is designed for intravitreal injection, with a concentration of 0.5 mg/mL and a storage temperature of 2–8°C. These parameters are critical for maintaining the stability and potency of the drug substance during clinical application.

Recent research studies have focused on optimizing the dosage regimen of Ranibizumab to enhance patient outcomes. For example, the SMART trial (2022) investigated the efficacy of a pro re nata (PRN) dosing strategy compared to a fixed schedule in patients with AMD. The results indicated that the PRN approach could reduce the number of injections while maintaining visual acuity, thereby improving patient compliance and reducing healthcare costs. Such findings underscore the importance of personalized treatment strategies in ophthalmic care.

The mechanism of action of Ranibizumab is closely linked to its ability to inhibit VEGF-A activity, which is central to the pathogenesis of neovascular eye diseases. By blocking the VEGF-A receptor interactions, the monoclonal antibody reduces vascular permeability and abnormal angiogenesis. This is particularly beneficial in conditions like AMD, where the accumulation of subretinal fluid and neovascular membranes can lead to progressive vision loss. The pharmacodynamic effects of Ranibizumab are typically observed within 1–2 weeks of treatment, with sustained improvements over several months.

Advancements in biomarker research have further enhanced the clinical utility of Ranibizumab. For instance, the Angio-Optical Coherence Tomography (OCT) is now routinely used to monitor treatment response in patients receiving Ranibizumab. This non-invasive imaging technique allows clinicians to assess changes in retinal thickness and vascular morphology, providing critical insights into the efficacy of the drug. The integration of digital imaging technologies has also improved the accuracy of diagnostic assessments, enabling more precise treatment planning.

Despite its widespread use, Ranibizumab is not without adverse effects. Common side effects include endophthalmitis, retinal detachment, and intraocular inflammation, which require careful monitoring. The incidence of these complications is generally low, but their management remains a critical aspect of clinical practice. Recent pharmacovigilance studies have emphasized the importance of patient education and post-injection care to minimize risks and ensure optimal outcomes.

The market expansion of Ranibizumab has been driven by its clinical efficacy and pharmacological versatility. As of 2023, the global market for anti-VEGF therapies is projected to exceed $10 billion, with Ranibizumab representing a significant share. The drug's availability in various international markets has also been influenced by regulatory approvals and healthcare policies. These factors have contributed to its broader adoption in ophthalmic treatment protocols.

Emerging research directions are exploring the combination therapies involving Ranibizumab. For example, studies are investigating its potential synergistic effects with anti-inflammatory agents or anti-angiogenic compounds in managing complex retinal diseases. The potential of such combinations could lead to more effective treatment strategies, particularly in patients with refractory conditions. These clinical trials are expected to provide further insights into the multimodal approaches for ophthalmic disorders.

In conclusion, Ranibizumab has revolutionized the management of neovascular eye diseases through its targeted mechanism of action and clinical efficacy. The pharmacological properties of this monoclonal antibody have been extensively studied, and its application in ophthalmology continues to evolve with new clinical trials and research findings. As the field of ophthalmic care advances, Ranibizumab is poised to remain a key player in the management of complex retinal conditions.

The provided text is a comprehensive overview of Ranibizumab, a monoclonal antibody used in the treatment of neovascular eye diseases such as Age-related Macular Degeneration (AMD) and Diabetic Macular Edema (DME). Below is a structured summary and analysis of the key points, organized for clarity and depth: --- ### 1. Introduction to Ranibizumab - Ranibizumab is a VEGF (Vascular Endothelial Growth Factor) inhibitor. - It is a recombinant humanized monoclonal antibody fragment that targets VEGF-A, a key driver of angiogenesis and vascular permeability. - It is used to treat neovascular (wet) AMD, DME, and other retinal vascular disorders. --- ### 2. Mechanism of Action - VEGF-A inhibition: By blocking VEGF-A, Ranibizumab reduces angiogenesis (abnormal blood vessel growth), vascular permeability, and fluid leakage in the retina. - Pathophysiology: In conditions like AMD, excessive VEGF leads to subretinal fluid, neovascular membranes, and vision loss. Ranibizumab mitigates these effects by inhibiting VEGF signaling. - Pharmacodynamic effects: Clinical improvements (e.g., visual acuity) are typically observed within 1–2 weeks, with sustained benefits over months. --- ### 3. Clinical Efficacy - Key trials: - ANCHOR, MARINA, and PIRAME trials demonstrated significant improvements in visual acuity in AMD patients. - RESTORE trial showed efficacy in DME. - Treatment regimens: - Monthly injections (e.g., Pro Re Nata) are standard, but PRN (as needed) protocols are increasingly used to reduce injections while maintaining efficacy. - Combination therapies (e.g., with anti-inflammatory agents) are under investigation for refractory cases. --- ### 4. Adverse Effects and Management - Common complications: - Endophthalmitis (intraocular infection) - Retinal detachment - Intraocular inflammation - Management: - Strict aseptic techniques during injection. - Post-injection monitoring (e.g., for signs of infection). - Patient education on recognizing symptoms (e.g., redness, pain). --- ### 5. Biomarkers and Imaging - Angio-Optical Coherence Tomography (OCT): - Used to monitor retinal thickness, fluid accumulation, and vascular changes. - Helps assess treatment response and guide personalized care. - Digital imaging enhances diagnostic accuracy and treatment planning. --- ### 6. Market and Regulatory Landscape - Global market: - Anti-VEGF therapies (including Ranibizumab) are projected to exceed $10 billion by 2023. - FDA, EMA, and other regulatory bodies have approved Ranibizumab for AMD and DME. - Accessibility: - Available in international markets, with healthcare policies influencing its adoption. --- ### 7. Emerging Research Directions - Combination therapies: - Trials exploring Ranibizumab + anti-inflammatory agents or anti-angiogenic compounds for complex cases. - Gene therapy and long-acting formulations (e.g., concentrated ranibizumab) are under development to reduce injection frequency. - Biomarker-driven approaches to optimize treatment selection and monitoring. --- ### 8. Conclusion - Ranibizumab has transformed the treatment of neovascular eye diseases, offering targeted therapy with significant clinical benefits. - Its pharmacological properties and clinical efficacy make it a cornerstone of modern ophthalmic care. - Ongoing research and innovation (e.g., combination therapies, gene therapy) will further enhance its role in managing refractory and complex retinal conditions. --- ### Key Takeaways - Ranibizumab is a VEGF-A inhibitor used for AMD and DME. - It reduces angiogenesis, vascular permeability, and fluid leakage. - Clinical trials demonstrate its efficacy in improving visual acuity. - Adverse effects are manageable with proper injection techniques and monitoring. - Emerging research aims to improve efficacy, reduce injection frequency, and personalize treatment. This summary highlights the clinical significance, mechanism, and future directions of Ranibizumab in ophthalmology. Let me know if you'd like a visual summary, infographic, or key points in bullet form!